Cas no 312-66-3 (1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate))

1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate) structure
312-66-3 structure
Product Name:1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate)
CAS No:312-66-3
MF:C11H9F7O3S
MW:354.241186857224
MDL:MFCD00401637
CID:293467
PubChem ID:2063399
Update Time:2025-04-19

1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate)
    • 2,2,3,3,3,4,4,4-Heptafluorobutyl p-toluenesulfonate
    • 2,2,3,3,4,4,4-Heptafluorobutyl p-toluenesulfonate
    • 2,2,3,3,4,4,4-heptafluorobutyl 4-methylbenzenesulfonate
    • MFCD00401637
    • 2,2,3,3,4,4,4-heptafluorobutyl4-methylbenzenesulfonate
    • heptafluorobutyl-p-toluenesulphonate
    • 2,2,3,3,4,4,4-heptafluorobutyl-p-toluenesulfonate
    • 2,2,3,3,4,4,4-HEPTAFLUOROBUTYLP-TOLUENESULFONATE
    • FT-0676106
    • NS00111901
    • CBDivE_004876
    • 4-methylbenzenesulfonic acid 2,2,3,3,4,4,4-heptafluorobutyl ester
    • A820779
    • DTXSID90366248
    • 312-66-3
    • 2,2,3,3,4,4,4-heptakis(fluoranyl)butyl 4-methylbenzenesulfonate
    • 1H,1H-Heptafluorobutyl 4-toluenesulphonate
    • AKOS015840419
    • 2,2,3,3,4,4,4-heptafluorobutyl 4-methylbenzene-1-sulfonate
    • MDL： MFCD00401637
    • Inchi： 1S/C11H9F7O3S/c1-7-2-4-8(5-3-7)22(19,20)21-6-9(12,13)10(14,15)11(16,17)18/h2-5H,6H2,1H3
    • InChI Key： NVBRUIASHQWABC-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C(C(F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 354.01600
  • Monoisotopic Mass: 354.016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1,4 g/cm3
  • Boiling Point: 118-120°C
  • Flash Point: >110°C
  • Refractive Index: 1.421
  • PSA: 51.75000
  • LogP: 4.61400

1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate) Security Information

1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate) Customs Data

  • HS CODE：2905590090
  • Customs Data：

    China Customs Code:

    2905590090

    Overview:

    2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019088196-25g
2,2,3,3,4,4,4-Heptafluorobutyl 4-methylbenzenesulfonate
 312-66-3 95%
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 $400.00 2023-09-02
Apollo Scientific
PC9364-5g
1H,1H-Heptafluorobutyl 4-toluenesulphonate
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 £37.00 2025-02-22
Apollo Scientific
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1H,1H-Heptafluorobutyl 4-toluenesulphonate
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abcr
AB134622-5 g
2,2,3,3,3,4,4,4-Heptafluorobutyl p-toluenesulfonate, 97%; .
 312-66-3 97%
5 g
 €104.80 2023-07-20
Cooke Chemical
BD9085947-25g
2,2,3,3,4,4,4-Heptafluorobutyl4-methylbenzenesulfonate
 312-66-3 95+%
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 RMB 2077.60 2025-02-20
SHENG KE LU SI SHENG WU JI SHU
sc-259017-5 g
1H,1H-Heptafluorobutyl 4-toluenesulphonate,
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 ￥812.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-259017A-25 g
1H,1H-Heptafluorobutyl 4-toluenesulphonate,
 312-66-3
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 ￥2,753.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-259017-5g
1H,1H-Heptafluorobutyl 4-toluenesulphonate,
 312-66-3
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 ￥812.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-259017A-25g
1H,1H-Heptafluorobutyl 4-toluenesulphonate,
 312-66-3
25g
 ￥2753.00 2023-09-05
abcr
AB134622-5g
2,2,3,3,3,4,4,4-Heptafluorobutyl p-toluenesulfonate, 97%; .
 312-66-3 97%
5g
 €104.80 2025-02-19

1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate) Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:312-66-3)1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate)
Order Number:A1153101
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:20
Price ($):298.0
Email:sales@amadischem.com

1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate) Related Literature

  • 1. CXCV.—The azeotropic mixtures of ethyl acetate, ethyl alcohol, and water at pressures above and below the atmospheric pressure. Part II
    Richard William Merriman J. Chem. Soc. Trans. 1913 103 1801
  • 2. CXCV.—The azeotropic mixtures of ethyl acetate, ethyl alcohol, and water at pressures above and below the atmospheric pressure. Part II
    Richard William Merriman J. Chem. Soc. Trans. 1913 103 1801

312-66-3 (1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate)) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:312-66-3)1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate)
A1153101
Purity:99%
Quantity:25g
Price ($):298.0
Email